Cas no 110605-28-2 (L-Proline,N-acetyl-L-cysteinyl-L-asparaginyl-L-alanyl-L-asparaginyl-L-prolyl-L-asparaginyl-L-alanyl-L-asparaginyl-L-prolyl-L-asparaginyl-L-alanyl-L-asparaginyl-(9CI))

• Product Name: L-Proline,N-acetyl-L-cysteinyl-L-asparaginyl-L-alanyl-L-asparaginyl-L-prolyl-L-asparaginyl-L-alanyl-L-asparaginyl-L-prolyl-L-asparaginyl-L-alanyl-L-asparaginyl-(9CI)
• CAS No: 110605-28-2
• MF: C₅₃H₈₁N₁₉O₂₁S
• MW: 1352.38994956017
• CID: 214775
• PubChem ID: 5748392
• Update Time: 2025-04-19

L-Proline,N-acetyl-L-cysteinyl-L-asparaginyl-L-alanyl-L-asparaginyl-L-prolyl-L-asparaginyl-L-alanyl-L-asparaginyl-L-prolyl-L-asparaginyl-L-alanyl-L-asparaginyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• L-Proline,N-acetyl-L-cysteinyl-L-asparaginyl-L-alanyl-L-asparaginyl-L-prolyl-L-asparaginyl-L-alanyl-L-asparaginyl-L-prolyl-L-asparaginyl-L-alanyl-L-asparaginyl-(9CI)
• acetylcysteine(asparaginyl-alanyl-asparaginyl-proline)3
• L-Proline,N-acetyl-L-cysteinyl-L-asparaginyl-L-alanyl-L-asparaginyl-L-prolyl-L-asparaginyl-L-a...
• L-Proline,N-acetyl-L-cysteinyl-L-asparaginyl-L-alanyl-L-asparaginyl-L-prolyl-L-asparaginyl-L-alanyl-L-asparaginyl-L-prolyl-L-
• [(2S)-1-(L-alanyl-L-asparaginyl)pyrrolidin-2-yl]carbonyl N-acetyl-L-cysteinyl-L-asparaginyl-L-alanyl-L-asparaginyl-L-prolyl-L-asparaginyl-L-alanyl-L-asparaginyl-L-prolyl-L-aspar
• Ac-Cys-(asn-ala-asn-pro)3
• Ac-Cys-(nanp)3
• L-Proline, N-acetyl-L-cysteinyl-L-asparaginyl-L-alanyl-L-asparaginyl-L-prolyl-L-asparaginyl-L-alanyl-L-asparaginyl-L-prolyl-L-asparaginyl-L-alanyl-L-asparaginyl-
• DTXSID00149322
• 110605-28-2

• Inchi： 1S/C53H81N19O21S/c1-21(54)41(80)66-27(16-37(57)76)51(90)72-13-7-10-34(72)53(92)93-52(91)30(19-40(60)79)69-48(87)33-9-6-12-71(33)50(89)29(18-39(59)78)68-43(82)23(3)62-45(84)26(15-36(56)75)65-47(86)32-8-5-11-70(32)49(88)28(17-38(58)77)67-42(81)22(2)61-44(83)25(14-35(55)74)64-46(85)31(20-94)63-24(4)73/h21-23,25-34,94H,5-20,54H2,1-4H3,(H2,55,74)(H2,56,75)(H2,57,76)(H2,58,77)(H2,59,78)(H2,60,79)(H,61,83)(H,62,84)(H,63,73)(H,64,85)(H,65,86)(H,66,80)(H,67,81)(H,68,82)(H,69,87)/t21-,22-,23-,25-,26-,27-,28-,29-,30-,31-,32-,33-,34-/m0/s1
• InChI Key： IATQYDDBOUHVBI-DBUIVCQZSA-N
• SMILES： SC[C@@H](C(N[C@@H](CC(N)=O)C(N[C@@H](C)C(N[C@@H](CC(N)=O)C(N1CCC[C@H]1C(N[C@H](C(N[C@@H](C)C(N[C@@H](CC(N)=O)C(N1CCC[C@H]1C(N[C@@H](CC(N)=O)C(=O)OC([C@@H]1CCCN1C([C@H](CC(N)=O)NC([C@H](C)N)=O)=O)=O)=O)=O)=O)=O)CC(N)=O)=O)=O)=O)=O)=O)NC(C)=O

Computed Properties

• Exact Mass: 1351.55813
• Monoisotopic Mass: 1351.557511
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 17
• Hydrogen Bond Acceptor Count: 23
• Heavy Atom Count: 94
• Rotatable Bond Count: 37
• Complexity: 3010
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 652
• XLogP3: -11.9

Experimental Properties

• Density: 1.442
• Boiling Point: 1970.5°Cat760mmHg
• Flash Point: 1145.5°C
• Refractive Index: 1.594
• PSA: 650.76